
A Comparative Analysis of Lightfastness:
Pigment Red 57:1 versus Cadmium Red

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment red 57

Cat. No.: B610103 Get Quote

A comprehensive evaluation of the lightfastness properties of the organic pigment Lithol Rubine

BK (Pigment Red 57:1) and the inorganic Cadmium Red (Pigment Red 108) reveals significant

differences in their durability and photochemical stability. This guide provides researchers,

scientists, and professionals in drug development with a detailed comparison, supported by

experimental data and standardized testing protocols, to inform material selection where color

stability is a critical parameter.

Cadmium Red, a cadmium sulfoselenide-based pigment, demonstrates exceptional

lightfastness, making it a benchmark for color stability in applications requiring long-term

performance.[1][2] In contrast, Pigment Red 57:1, a monoazo lake pigment, exhibits moderate

to good lightfastness, which can vary depending on the specific formulation and application.[3]

[4] The inherent differences in their chemical structures—inorganic versus organic—are the

primary determinants of their divergent responses to light exposure.

Quantitative Lightfastness Data
The lightfastness of pigments is quantitatively assessed using standardized scales such as the

American Society for Testing and Materials (ASTM) lightfastness categories and the Blue Wool

Scale (BWS). ASTM D4302 sets the standards for artists' materials, categorizing pigments from

I (Excellent) to V (Very Poor).[5][6] The Blue Wool Scale, an internationally recognized method

(ISO 12040), rates lightfastness on a scale of 1 (fugitive) to 8 (extremely lightfast).[7][8]

The following table summarizes the lightfastness ratings for Pigment Red 57:1 and Cadmium

Red based on these standards.
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Metric Pigment Red 57:1 Cadmium Red

Pigment Type Organic (Monoazo Lake)
Inorganic (Cadmium

Sulfoselenide)

ASTM Lightfastness Category II - III (Very Good to Fair) I (Excellent)

Blue Wool Scale (BWS) Rating 4 - 6 7 - 8

Note: The data presented is compiled from multiple sources and represents a general

consensus. Specific performance may vary based on pigment manufacturing, dispersion, and

the surrounding medium.

Experimental Protocols for Lightfastness Testing
The determination of a pigment's lightfastness involves subjecting it to controlled light exposure

and measuring the subsequent color change. The standard protocol, as outlined in ASTM

D4303, provides a framework for such evaluations.

Objective:
To determine the relative lightfastness of Pigment Red 57:1 and Cadmium Red by exposing

them to a controlled, intense light source that simulates long-term exposure to indoor

illumination.

Materials and Equipment:
Pigment samples: Pigment Red 57:1 and Cadmium Red

Binding medium (e.g., acrylic emulsion, linseed oil)

Substrate (e.g., standardized paper or panels)

Spectrophotometer or colorimeter for color measurement

Accelerated weathering chamber with a filtered xenon arc lamp (to simulate sunlight)

Blue Wool Scale reference cards (ISO 12040)
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Opaque mask

Methodology:
Sample Preparation:

Pigments are dispersed in the chosen binding medium at a standardized concentration.

The pigmented binder is applied uniformly to the substrate to create test panels.

A portion of each panel is covered with an opaque mask to serve as an unexposed

reference.

Blue Wool Scale reference cards are prepared for simultaneous exposure.

Exposure Conditions:

The test panels and Blue Wool Scale cards are placed in an accelerated weathering

chamber.

The chamber is equipped with a filtered xenon arc lamp to simulate the spectral

distribution of natural sunlight passing through window glass.

Exposure is conducted for a predetermined duration, or until a specific Blue Wool Scale

reference shows a prescribed amount of fading.

Evaluation:

The color of the exposed and unexposed sections of each test panel is measured using a

spectrophotometer.

The color difference (ΔE) is calculated using the CIELAB color space formula. A higher ΔE
value indicates a greater color change and lower lightfastness.

The lightfastness is rated by comparing the color change of the pigment to the fading of

the Blue Wool Scale references. The BWS rating corresponds to the numbered blue wool

strip that exhibits a similar degree of fading.
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Mechanisms of Photodegradation
The chemical structure of a pigment is fundamental to its lightfastness. The differing

degradation pathways of Pigment Red 57:1 and Cadmium Red are illustrated below.

Pigment Red 57:1 (Organic) Photodegradation

Cadmium Red (Inorganic) Photodegradation

Pigment Red 57:1
(Azo Compound)

Azo Bond Cleavage
(N=N)

UV Radiation

Colorless Fragments

Cadmium Red
(Cadmium Sulfoselenide)

Photo-oxidation

UV Radiation & Moisture

Cadmium Sulfate
(Colorless)

Click to download full resolution via product page

Figure 1. Photodegradation pathways of Pigment Red 57:1 and Cadmium Red.

As an organic pigment, Pigment Red 57:1's color is derived from its chromophoric azo group (-

N=N-). Exposure to ultraviolet (UV) radiation can provide sufficient energy to break this bond,

leading to the fragmentation of the molecule and a loss of color.

In contrast, the inorganic crystal lattice of Cadmium Red is inherently more robust. Its

degradation pathway involves photo-oxidation at the pigment's surface, a process that is often

accelerated by the presence of moisture. This chemical reaction converts the colored cadmium

sulfoselenide into colorless cadmium sulfate, which can lead to a lightening or fading of the

pigment over time.
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Conclusion
The selection between Pigment Red 57:1 and Cadmium Red must be guided by the specific

lightfastness requirements of the intended application. For uses demanding the highest degree

of color stability and longevity, the superior lightfastness of Cadmium Red (ASTM I, BWS 7-8)

makes it the preferred choice. However, for applications where moderate lightfastness is

acceptable and other properties such as cost or toxicity are of greater concern, Pigment Red
57:1 (ASTM II-III, BWS 4-6) may be a suitable alternative. Understanding the underlying

chemical mechanisms of their degradation is crucial for predicting their long-term performance

and for the development of more stable colorant technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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